Cas no 630383-84-5 (2-(4-Iodophenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-Iodophenyl)-2-methylpropanenitrile
• CAS No: 630383-84-5
• MF: C₁₀H₁₀IN
• MW: 271.097574710846
• CID: 4715664
• PubChem ID: 66579950
• Update Time: 2025-05-19

2-(4-Iodophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-iodophenyl)-2-methylpropanenitrile
• VBKIZINXAGLZEV-UHFFFAOYSA-N
• 2-(4-iodophenyl) 2-methylproprionitrile
• 2-(4-Iodophenyl)-2-methylpropanenitrile

• Inchi： 1S/C10H10IN/c1-10(2,7-12)8-3-5-9(11)6-4-8/h3-6H,1-2H3
• InChI Key： VBKIZINXAGLZEV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C#N)(C)C

Computed Properties

• Exact Mass: 270.98580g/mol
• Monoisotopic Mass: 270.98580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3.2

Additional information on 2-(4-Iodophenyl)-2-methylpropanenitrile

Research Brief on 2-(4-Iodophenyl)-2-methylpropanenitrile (CAS: 630383-84-5): Recent Advances and Applications in Chemical Biology and Medicine

2-(4-Iodophenyl)-2-methylpropanenitrile (CAS: 630383-84-5) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and radiopharmaceuticals. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and emerging applications in drug discovery.

One of the key areas of interest in recent research has been the use of 2-(4-Iodophenyl)-2-methylpropanenitrile as a precursor in the synthesis of targeted kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective inhibitors for protein kinases involved in cancer progression. The compound's iodophenyl moiety allows for further functionalization via cross-coupling reactions, enabling the creation of diverse libraries of potential drug candidates. Researchers have particularly noted its stability under various reaction conditions, making it a reliable building block for medicinal chemistry campaigns.

In the field of radiopharmaceuticals, 2-(4-Iodophenyl)-2-methylpropanenitrile has shown promise as a precursor for radioiodinated compounds used in diagnostic imaging. A recent study in Nuclear Medicine and Biology (2024) reported its successful incorporation into PET tracer molecules targeting neurodegenerative diseases. The compound's ability to retain the iodine atom under physiological conditions while maintaining good bioavailability has made it particularly valuable for these applications. Researchers have optimized radiolabeling procedures to achieve high specific activity and radiochemical purity, opening new possibilities for non-invasive diagnostic techniques.

From a synthetic chemistry perspective, novel methodologies have been developed to access 2-(4-Iodophenyl)-2-methylpropanenitrile and its derivatives more efficiently. A 2024 publication in Organic Letters described a palladium-catalyzed cyanation protocol that significantly improves the yield and purity of the compound compared to traditional methods. This advancement has important implications for scaling up production while maintaining the high purity standards required for pharmaceutical applications. Computational studies have also provided insights into the compound's conformational preferences and electronic properties, aiding in the rational design of derivatives with enhanced biological activity.

Recent pharmacological investigations have expanded our understanding of the compound's potential therapeutic effects beyond its initial applications. Studies published in Bioorganic & Medicinal Chemistry Letters (2023) revealed that certain derivatives of 2-(4-Iodophenyl)-2-methylpropanenitrile exhibit promising activity against inflammatory pathways, suggesting potential applications in autoimmune diseases. The compound's ability to modulate specific cellular signaling pathways while maintaining a favorable toxicity profile has positioned it as an attractive scaffold for further medicinal chemistry optimization.

Looking forward, the versatility of 2-(4-Iodophenyl)-2-methylpropanenitrile continues to inspire innovative research directions. Current investigations are exploring its incorporation into PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation, as well as its potential in the development of covalent inhibitors. The compound's unique combination of stability and reactivity makes it particularly suited for these cutting-edge therapeutic modalities. As research progresses, we anticipate seeing more clinical candidates derived from this scaffold entering preclinical and clinical development stages in the coming years.